Cas no 2304634-77-1 (4,6-Dimethyl-2-(phenylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)

• Product Name: 4,6-Dimethyl-2-(phenylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• CAS No: 2304634-77-1
• MF: C₁₈H₂₃BN₂O₂S
• MW: 342.263423204422
• CID: 5744918
• PubChem ID: 122360577
• Update Time: 2023-11-11

4,6-Dimethyl-2-(phenylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• starbld0000027
• 4,6-Dimethyl-2-(phenylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• E10247
• 2304634-77-1
• Pyrimidine, 4,6-dimethyl-2-(phenylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C18H23BN2O2S/c1-12-15(19-22-17(3,4)18(5,6)23-19)13(2)21-16(20-12)24-14-10-8-7-9-11-14/h7-11H,1-6H3
• InChI Key： RYOXLDXCIDGKKJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=NC(C)=C(B2OC(C)(C)C(C)(C)O2)C(C)=N1

Computed Properties

• Exact Mass: 342.1573293g/mol
• Monoisotopic Mass: 342.1573293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 508.7±60.0 °C(Predicted)
• pka: 2.07±0.39(Predicted)